5-{[(2Z)-3-(4-fluorobenzyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid

• Molecular Formula: C17H19FN2O5S2
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 5-[[3-[(4-fluorophenyl)methyl]-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C17H19FN2O5S2/c18-12-6-4-11(5-7-12)8-20-13-9-27(24,25)10-14(13)26-17(20)19-15(21)2-1-3-16(22)23/h4-7,13-14H,1-3,8-10H2,(H,22,23)
• InChI Key: URKQCMABCFNQNR-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)SC(=NC(=O)CCCC(=O)O)N2CC3=CC=C(C=C3)F

Description

The compound 5-{[(2Z)-3-(4-fluorobenzyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid is a structurally complex molecule featuring:

• A bicyclic tetrahydrothieno[3,4-d][1,3]thiazole core with a sulfone group (5,5-dioxide), enhancing rigidity and oxidative stability .
• A (Z)-configured imine linking the bicyclic system to a 4-fluorobenzyl substituent, which may improve target binding via hydrophobic and electronic interactions .

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights key distinctions between the target compound and its analogs:

Compound	Core Structure	Key Substituents	Functional Groups	Reported Activity	References
Target Compound	Tetrahydrothieno-thiazole dioxide	4-Fluorobenzyl, pentanoic acid chain	Sulfone, amide, ketone	Inferred: Anticancer/antimicrobial
(Z)-2-((5-(4-Fluorobenzylidene)-4-oxo-4,5-dihydrothiazol-2-yl)amino)propanoic acid (6a)	Thiazolidinone	4-Fluorobenzylidene, propanoic acid chain	Oxo, amide	Antibacterial
3-{(5Z)-5-Benzylidene-4-oxo-4,5-dihydro-1,3-thiazol-2-ylamino}propanoic acid (3a)	Thiazolidinone	Benzylidene, phenylamino propanoic acid	Oxo, amine	Not explicitly stated
(Z)-3-(3-Hydroxyphenyl)-5-((1-methyl-1H-indol-3-yl)methylene)-2-thioxothiazolidin-4-one (5b)	Thiazolidinone	Indolylmethylene, thioxo	Thioxo, hydroxyl	Antifungal, antibacterial
5-(Z)-[(4-Methoxyphenyl)methylene]-2-[(4-methoxyphenyl)methylenehydrazono]-3-(4-hydroxyphenyl)-4-thiazolidinone (5)	Thiazolidinone	Methoxyphenyl, hydrazono	Hydrazone, hydroxyl	Not explicitly stated

Key Observations:

Fluorobenzyl vs. Benzylidene: The 4-fluorobenzyl group in the target may enhance binding affinity to hydrophobic enzyme pockets compared to non-fluorinated analogs (e.g., 3a) .

Compounds with indolylmethylene groups (e.g., 5b) demonstrate antifungal activity, suggesting that the target’s fluorobenzyl substituent could be optimized for similar applications .

Pharmacokinetic and Toxicity Profiles (Inferred)

• Sulfone Stability : The target’s sulfone group reduces thiol-mediated toxicity risks, a concern for thioxo-containing compounds like 5b .
• Fluorine Impact : The 4-fluorobenzyl group balances lipophilicity for membrane penetration while avoiding excessive hydrophobicity seen in methoxy-substituted analogs (e.g., compound 5 in ) .